Cas no 838856-31-8 (5-chloro-2-fluoro-4-hydroxybenzaldehyde)

• Product Name: 5-chloro-2-fluoro-4-hydroxybenzaldehyde
• CAS No: 838856-31-8
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• MDL: MFCD22066584
• CID: 1813979
• PubChem ID: 22558232
• Update Time: 2025-07-18

5-chloro-2-fluoro-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-chloro-2-fluoro-4-hydroxy-
• 5-Chloro-2-fluoro-4-hydroxybenzaldehyde
• 5-chloro-2-fluoro-4-hydroxy-benzaldehyde
• CS-0197700
• MFCD22066584
• AKOS022709798
• CL9390
• Z1416192980
• DB-358848
• CHTPIXIKKYXDEA-UHFFFAOYSA-N
• AS-46325
• SCHEMBL1057387
• EN300-134044
• 838856-31-8
• 5-chloro-2-fluoro-4-hydroxybenzaldehyde

• MDL： MFCD22066584
• Inchi： 1S/C7H4ClFO2/c8-5-1-4(3-10)6(9)2-7(5)11/h1-3,11H
• InChI Key： CHTPIXIKKYXDEA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C=O)=C1)F)O

Computed Properties

• Exact Mass: 173.9883852g/mol
• Monoisotopic Mass: 173.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-chloro-2-fluoro-4-hydroxybenzaldehyde

Introduction to 5-chloro-2-fluoro-4-hydroxybenzaldehyde (CAS No. 838856-31-8)

5-chloro-2-fluoro-4-hydroxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 838856-31-8, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both chloro and fluoro substituents on a benzene ring, which are known to modulate the electronic properties and biological activity of the molecule. The hydroxy group at the para position relative to the aldehyde functionality further enhances its reactivity and potential utility in synthetic chemistry.

The structural features of 5-chloro-2-fluoro-4-hydroxybenzaldehyde make it a valuable intermediate in the synthesis of various pharmacologically active compounds. The combination of electron-withdrawing chloro and fluoro groups, along with the electron-donating hydroxyl group, creates a unique chemical environment that can influence both the reactivity and the selectivity of reactions involving this compound. This balance of substituents has been exploited in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. 5-chloro-2-fluoro-4-hydroxybenzaldehyde is no exception and has been investigated for its potential applications in drug discovery. Its aldehyde group serves as a versatile handle for further functionalization, allowing chemists to construct more complex molecular architectures. This flexibility has made it a useful building block in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals.

One of the most compelling aspects of 5-chloro-2-fluoro-4-hydroxybenzaldehyde is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural motif present in 5-chloro-2-fluoro-4-hydroxybenzaldehyde has been shown to mimic natural substrates or inhibitors of kinases, making it a promising scaffold for drug design.

Recent studies have highlighted the compound's potential in inhibiting tyrosine kinases, which are overactive in many cancers. The presence of both chloro and fluoro groups enhances binding interactions with the ATP-binding pocket of these enzymes, while the hydroxyl group can form hydrogen bonds with key residues in the active site. This combination of features has led to the discovery of several potent kinase inhibitors derived from 5-chloro-2-fluoro-4-hydroxybenzaldehyde analogs. These findings underscore the importance of this compound as a starting point for further drug development efforts.

Another area where 5-chloro-2-fluoro-4-hydroxybenzaldehyde has shown promise is in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. The structural properties of 5-chloro-2-fluoro-4-hydroxybenzaldehyde make it an attractive candidate for developing inhibitors against viral proteases or polymerases. By modifying its structure through further chemical transformations, researchers have identified derivatives that exhibit inhibitory activity against various viruses.

The synthesis of 5-chloro-2-fluoro-4-hydroxybenzaldehyde itself is an interesting challenge due to its fluorinated nature. Fluorine-containing compounds often require specialized synthetic methodologies to introduce fluorine atoms at specific positions on an aromatic ring. However, advances in synthetic chemistry have made it possible to access such compounds more efficiently than ever before. Techniques such as cross-coupling reactions, metal-catalyzed fluorination, and directed ortho-metalation have all contributed to streamlined synthetic routes for 5-chloro-2-fluoro-4-hydroxybenzaldehyde and its derivatives.

The impact of fluorine substitution on the properties of organic molecules is well-documented, and 5-chloro-2-fluoro-4-hydroxybenzaldehyde is no exception. Fluorine atoms can significantly alter physical properties such as melting point, solubility, and lipophilicity, as well as influence metabolic stability and pharmacokinetic profiles. These effects make fluorinated compounds particularly attractive for pharmaceutical applications where optimizing these properties is crucial for achieving therapeutic efficacy.

In conclusion,5-chloro-2-fluoro-4-hydroxybenzaldehyde (CAS No. 838856-31-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable its use as an intermediate in synthesizing kinase inhibitors, antiviral agents, and other therapeutic compounds. The growing body of research on this compound highlights its importance as a building block for drug discovery efforts aimed at treating various diseases.